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Compound of Interest

Compound Name: Methyl (methylthio)acetate

Cat. No.: B103809

This guide provides comprehensive safety data and handling precautions for Methyl
(methylthio)acetate, tailored for researchers, scientists, and professionals in drug
development. The information is compiled from various safety data sheets and chemical
databases to ensure a thorough understanding of its properties and associated hazards.

Chemical and Physical Properties

Methyl (methylthio)acetate is a sulfur-containing organic ester recognized by its fruity,
pungent, and sometimes nutty or roasted aroma.[1][2] It is found naturally in fruits like
cantaloupe, papaya, and pineapple.[2] Due to its characteristic scent, it is utilized as a flavoring
and fragrance agent.[3][4]

Table 1: Physical and Chemical Data for Methyl (methylthio)acetate
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Property Value Source

Molecular Formula CaHs02S [1][5]

Molecular Weight 120.17 g/mol [1]

Appearance .Cleiar, colorless to pale yellow (41[5]
liquid

Boiling Point 49-51 °C at 12 mmHg [1]

Density 1.11 g/mL at 25 °C

Flash Point 58 °C (136.4 °F) - closed cup

Refractive Index n20/D 1.4650

o Soluble in organic solvents;
Solubility - . [4]115]
limited solubility in water

Storage Temperature 2-8°C [4]

Table 2: Identification Numbers

Identifier Value Source
CAS Number 16630-66-3 [11[5]
EC Number 240-683-4

FEMA Number 4003

Beilstein/REAXYS No. 1902431

Safety and Hazard Information

Methyl (methylthio)acetate is classified as a flammable liquid and may cause irritation.[1][3] It
is essential to handle this chemical with standard laboratory safety precautions.

Table 3: GHS Hazard Classification
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Hazard Class Hazard Code Description Source

Flammable liquid and

Flammable Liquids H226 [1][6]
vapor

Skin N

) o H315 Causes skin irritation [7]
Corrosion/Irritation
Serious Eye Causes serious eye

i H319 N [7]
Damage/Irritation irritation
Specific target organ ]
o May cause respiratory

toxicity, single H335 [7]

irritation
exposure

Note: GHS classification may vary between suppliers. One aggregated report indicated that the
chemical does not meet GHS hazard criteria in 52.9% of notifications.[1]

Personal Protective Equipment (PPE):

To minimize exposure, the following personal protective equipment should be worn when
handling Methyl (methylthio)acetate:

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[6][8] A
face shield may be necessary for situations with a higher risk of splashing.[6]

» Skin Protection: Wear protective gloves and clothing to prevent skin contact.[3][8] Butyl
rubber is a recommended glove material.[9]

o Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded, if irritation is experienced, or in case of insufficient
ventilation.[6][8][10] An organic gases and vapors filter (Type A) is recommended.[8]

Handling and Storage Protocols

Proper handling and storage are critical to ensure safety in the laboratory.

Handling:
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o Work in a well-ventilated area, preferably under a chemical fume hood.[8][11]

o Keep away from heat, sparks, open flames, and other ignition sources.[3][6][11]

e Use non-sparking tools and explosion-proof equipment.[6][8]

e Ground and bond containers and receiving equipment to prevent static discharge.[6][9][11]
e Avoid direct contact with skin and eyes.[3]

e Do not breathe mists or vapors.[8]

e Wash hands thoroughly after handling.[11]

Storage:

Store in a tightly closed container.[3][6]

Keep in a cool, dry, and well-ventilated area.[3][11]

Store away from heat and sources of ignition.[3][8][11]

For materials with a low flash point, storage in a separate safety cabinet or a refrigerated
room is preferable.[10] The recommended storage temperature is between 2-8°C.[4]

Emergency and First Aid Procedures

In case of accidental exposure, follow these first aid measures immediately.

Table 4: First Aid Measures
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Exposure Route

Protocol

Source

Inhalation

Remove the victim to fresh air

and keep them at rest in a

comfortable breathing position.

Seek medical attention if you

feel unwell.

Skin Contact

Take off immediately all
contaminated clothing. Rinse

the skin with plenty of water or

shower for at least 15 minutes.

If skin irritation occurs, seek

medical advice.

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses if present and
easy to do. Continue rinsing
for at least 15 minutes. If eye
irritation persists, get medical

advice.

Ingestion

Rinse mouth. Seek medical
advice immediately and show
the container or label. Do not

ingest.

[6][8][10]

Spill and Disposal Protocols

Spill Response Methodology:

A systematic approach is necessary for managing spills to prevent injury and environmental

contamination.

o Evacuate and Isolate: Evacuate all non-essential personnel from the spill area. Keep

personnel upwind of the spill.[8]
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» Eliminate Ignition Sources: Immediately remove all sources of ignition, such as open flames,
sparks, and hot surfaces.[8][9]

¢ Ventilate: Ensure the area is well-ventilated.

o Containment: Stop the leak if it can be done without risk. Use an inert, non-combustible
absorbent material like dry sand, earth, or vermiculite to contain the spill.[3][9] Prevent the
spill from entering sewers or confined spaces.[9][10]

o Cleanup: Absorb the spilled material and place it into a sealed, appropriate waste disposal
container.[9][10]

o Decontaminate: Wash the spill area after cleanup is complete.[9]
Waste Disposal:

Dispose of the contents and container in accordance with local, regional, and national
regulations at an approved waste disposal plant.[8][11] Uncleaned containers should be
handled as if they still contain the product.[11]

Workflow and Pathway Visualizations

The following diagram illustrates the logical workflow for responding to a chemical spill of
Methyl (methylthio)acetate.
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Caption: Workflow for Methyl (methylthio)acetate Spill Response.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b103809?utm_src=pdf-body-img
https://www.benchchem.com/product/b103809?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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